Cas no 143668-51-3 (2-Pyridineacetylchloride, a-oxo-)

• Product Name: 2-Pyridineacetylchloride, a-oxo-
• CAS No: 143668-51-3
• MF: C₇H₄ClNO₂
• MW: 169.565160751343
• CID: 108454
• PubChem ID: 15149744
• Update Time: 2025-04-18

2-Pyridineacetylchloride, a-oxo- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridineacetylchloride, a-oxo-
• 2-oxo-2-pyridin-2-ylacetyl chloride
• 2-Pyridineacetyl chloride, alpha-oxo- (9CI)
• 2-Pyridineacetyl chloride,alpha-oxo-(9ci)
• 2-Oxo-2-(pyridin-2-yl)acetyl chloride
• 143668-51-3

• Inchi： 1S/C7H4ClNO2/c8-7(11)6(10)5-3-1-2-4-9-5/h1-4H
• InChI Key： OOZYCWZJPHWJSX-UHFFFAOYSA-N
• SMILES： ClC(C(C1C=CC=CN=1)=O)=O

Computed Properties

• Exact Mass: 168.99312
• Monoisotopic Mass: 168.9930561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 47Ų

Experimental Properties

• PSA: 47.03